Cas no 1060253-54-4 (2-chloro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzene-1-sulfonamide)

• Product Name: 2-chloro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzene-1-sulfonamide
• CAS No: 1060253-54-4
• MF: C₁₈H₁₉ClN₂O₃S
• MW: 378.873062372208
• CID: 5923850
• PubChem ID: 25889998
• Update Time: 2025-06-09

2-chloro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzene-1-sulfonamide
• 2-chloro-N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]benzenesulfonamide
• 2-chloro-N-(4-(2-oxo-2-(pyrrolidin-1-yl)ethyl)phenyl)benzenesulfonamide
• 1060253-54-4
• VU0637436-1
• AKOS024500545
• F5190-0013

• Inchi： 1S/C18H19ClN2O3S/c19-16-5-1-2-6-17(16)25(23,24)20-15-9-7-14(8-10-15)13-18(22)21-11-3-4-12-21/h1-2,5-10,20H,3-4,11-13H2
• InChI Key： LGFBELMGOXDFSW-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(CC(=O)N3CCCC3)C=C2)(=O)=O)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 378.0804913g/mol
• Monoisotopic Mass: 378.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-chloro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzene-1-sulfonamide

Introduction to 2-chloro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzene-1-sulfonamide and Its Significance in Modern Chemical Research

2-chloro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzene-1-sulfonamide, with the CAS number 1060253-54-4, represents a compound of considerable interest in the field of pharmaceutical chemistry and medicinal biology. This sulfonamide derivative has garnered attention due to its unique structural features and potential applications in drug discovery. The presence of a chloro substituent, combined with a phenyl ring linked to a pyrrolidine moiety, suggests a high degree of molecular complexity that may contribute to its biological activity.

The compound's structure is characterized by a benzene ring sulfonated at the 1-position and substituted with a chloro group at the 2-position. The nitrogen atom of the sulfonamide group is further connected to an ethyl chain that terminates in a pyrrolidine ring. This specific arrangement of functional groups creates a molecule with multiple potential sites for interaction with biological targets, making it an attractive candidate for further investigation.

In recent years, sulfonamide derivatives have been extensively studied for their pharmacological properties. These compounds are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The 2-chloro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzene-1-sulfonamide structure, with its dual functionality of the sulfonamide and chloro groups, positions it as a promising scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential to interact with biological systems through multiple mechanisms. The sulfonamide group is well-documented for its role in drug development, often serving as a key pharmacophore in small-molecule drugs. Its ability to form hydrogen bonds and participate in ionic interactions makes it particularly valuable in designing molecules that can effectively bind to biological targets. Additionally, the chloro substituent can enhance lipophilicity, which may improve membrane permeability and oral bioavailability.

The pyrrolidine ring in the structure adds another layer of complexity, offering opportunities for further functionalization and optimization. Pyrrolidine derivatives are frequently encountered in bioactive molecules due to their ability to mimic natural amino acid structures and interact with enzymes and receptors. The ethyl chain linking the pyrrolidine to the phenyl ring provides flexibility, allowing for conformational changes that could influence binding affinity and selectivity.

Recent studies have highlighted the importance of sulfonamide derivatives in addressing various therapeutic challenges. For instance, modifications of the sulfonamide core have led to the development of drugs with anti-inflammatory, antiviral, and anticancer properties. The CAS no1060253-54-4 compound aligns with this trend, as its structural features suggest potential applications in multiple disease areas.

In particular, the combination of a chloro group and a pyrrolidine-substituted phenyl ring may confer unique properties that make this compound suitable for targeting specific biological pathways. For example, such structures have been explored in the development of kinase inhibitors, which are critical in cancer therapy. The ability of this compound to modulate kinase activity could be exploited to develop novel treatments for various malignancies.

Furthermore, the sulfonamide group's role as an electron-withdrawing moiety can influence molecular properties such as solubility and metabolic stability. These factors are crucial for determining a drug's efficacy and safety profile. By optimizing these properties through structural modifications, researchers can enhance the compound's potential as a therapeutic agent.

The product name: 2-chloro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzene-1-sulfonamide encapsulates a complex molecular architecture that warrants further exploration. Its design incorporates elements known to enhance binding affinity and selectivity, making it a valuable candidate for drug discovery programs. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in developing innovative therapies.

From a synthetic chemistry perspective, CAS no1060253-54-4 presents an interesting challenge due to its multifaceted structure. The synthesis would require careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules efficiently, opening up new avenues for medicinal chemistry research.

The broader implications of this compound extend beyond its immediate pharmacological applications. It serves as an example of how structural complexity can be leveraged to develop molecules with tailored biological activities. This approach underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing drug discovery efforts.

In conclusion,2-chloro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzene-1-sulfonamide (CAS no1060253-54-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an exciting prospect for future research. As scientists continue to explore new therapeutic targets and develop innovative synthetic strategies,this compound will undoubtedly contribute valuable insights into the development of next-generation drugs.